Cas no 21224-19-1 (Benzothiazole,6-ethoxy-2-(methylthio)-)

21224-19-1 structure
Product name:Benzothiazole,6-ethoxy-2-(methylthio)-
CAS No:21224-19-1
MF:C10H11NOS2
MW:225.330439805984
CID:242130
Benzothiazole,6-ethoxy-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole,6-ethoxy-2-(methylthio)-
- Benzothiazole, 6-ethoxy-2-(methylthio)- (6CI,8CI,9CI)
- Benzothiazole, 6-ethoxy-2-(methylthio)-
-
- Inchi: 1S/C10H11NOS2/c1-3-12-7-4-5-8-9(6-7)14-10(11-8)13-2/h4-6H,3H2,1-2H3
- InChI Key: YMBFFJYYVVSYTK-UHFFFAOYSA-N
- SMILES: S1C2=CC(OCC)=CC=C2N=C1SC
Computed Properties
- Exact Mass: 225.02833
- Monoisotopic Mass: 225.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 75.7A^2
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 355.1±34.0 °C(Predicted)
- PSA: 22.12
- pka: 2.03±0.10(Predicted)
Benzothiazole,6-ethoxy-2-(methylthio)- Related Literature
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Raunak Kumar Tamrakar,Kanchan Upadhyay,D. P. Bisen Phys. Chem. Chem. Phys., 2017,19, 14680-14694
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R. Asadi,Z. Ouyang,M. M. Mohammd Nanoscale, 2015,7, 11379-11385
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Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Manuel Bañobre-López,Cristina Bran,Juan Gallo,Manuel Vázquez,José Rivas J. Mater. Chem. B, 2017,5, 3338-3347
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
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David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
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Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
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